Cas no 154874-75-6 (2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime)
154874-75-6 structure
Product Name:2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime
CAS No:154874-75-6
MF:C14H21NO2
MW:235.32204413414
CID:174195
PubChem ID:6509923
Update Time:2025-04-19
2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime Chemical and Physical Properties
Names and Identifiers
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- 2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime
- (2Z)-3-ethyl-2-phenylmethoxyiminopentan-3-ol
- 154874-75-6
- 3-Ethyl-3-hydroxy-2-pentanone O-(phenylmethyl)oxime
- 2-Pentanone, 3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime
-
- Inchi: 1S/C14H21NO2/c1-4-14(16,5-2)12(3)15-17-11-13-9-7-6-8-10-13/h6-10,16H,4-5,11H2,1-3H3/b15-12-
- InChI Key: NHTPXBWRDYOURX-QINSGFPZSA-N
- SMILES: OC(/C(/C)=N\OCC1C=CC=CC=1)(CC)CC
Computed Properties
- Exact Mass: 235.15733
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 41.8Ų
Experimental Properties
- PSA: 41.82
2-Pentanone,3-ethyl-3-hydroxy-, O-(phenylmethyl)oxime Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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